molecular formula C11H17N3O2 B8776466 tert-Butyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-ylcarbamate

tert-Butyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-ylcarbamate

Cat. No.: B8776466
M. Wt: 223.27 g/mol
InChI Key: IWOWAGGYGQLSPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-ylcarbamate is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17N3O2

Molecular Weight

223.27 g/mol

IUPAC Name

tert-butyl N-(5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)carbamate

InChI

InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)12-9-7-8-5-4-6-14(8)13-9/h7H,4-6H2,1-3H3,(H,12,13,15)

InChI Key

IWOWAGGYGQLSPM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=NN2CCCC2=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 25-mL single-neck round-bottomed flask equipped with a magnetic stirrer and a reflux condenser was charged with 162a (197.6 mg, 1.3 mmol), tert-butanol (5.0 mL), triethylamine (262.6 mg, 2.6 mmol), and DPPA (550 mg, 2.0 mmol). The system was subjected to three cycles of vacuum/nitrogen flush and heated at 85° C. for 5 h. It was then cooled to room temperature and purified with Combiflash (A: 1% NH4HCO3/water, B: acetonitrile) to afford 162b (45 mg, 15.5%) as a yellow solid. MS-ESI: [M+H-56]+ 168.3
Name
Quantity
197.6 mg
Type
reactant
Reaction Step One
Quantity
262.6 mg
Type
reactant
Reaction Step One
Name
Quantity
550 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Yield
15.5%

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